N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide

• IUPAC Name: N-[4-[4-(3-chloropyridin-4-yl)oxypiperidine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C19H20ClN3O3/c1-13(24)22-15-4-2-14(3-5-15)19(25)23-10-7-16(8-11-23)26-18-6-9-21-12-17(18)20/h2-6,9,12,16H,7-8,10-11H2,1H3,(H,22,24)
• InChI Key: QXQIQAUNBHGLLI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCC(CC2)OC3=C(C=NC=C3)Cl
• Molecular Formula: C19H20ClN3O3
• Molecular Weight: 373.8 g/mol

Description

N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as JNJ-54175446 and is classified as a small molecule inhibitor. The purpose of

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the pcsk9 protein synthesis , which plays a significant role in cholesterol homeostasis.

Mode of Action

It’s worth noting that compounds with similar structures have been found to produce nitric oxide (no), a messenger molecule with diverse functions throughout the body .

Biochemical Pathways

Nitric oxide, which is produced by similar compounds, is known to mediate tumoricidal and bactericidal actions in macrophages .

Result of Action

The production of nitric oxide by similar compounds can have various effects, including mediating tumoricidal and bactericidal actions in macrophages .

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide in lab experiments include its potential as a therapeutic agent for the treatment of various diseases and conditions. Additionally, this compound has a low toxicity profile, which makes it a safer alternative to other compounds that may have toxic effects. The limitations of using N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide in lab experiments include the need for further studies to determine its efficacy and safety in vivo.

Future Directions

There are several potential future directions for the use of N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide in scientific research. One potential direction is the development of this compound as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies could be conducted to determine the efficacy and safety of this compound in vivo. Other potential future directions include the development of new compounds that are structurally similar to N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide, which may have improved efficacy and safety profiles.

Synthesis Methods

The synthesis method for N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide involves several steps. The first step is the synthesis of 3-chloropyridine-4-carboxylic acid, which is then converted to 3-chloropyridine-4-ol. The 3-chloropyridine-4-ol is then reacted with piperidine-1-carbonyl chloride to form 4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenol. This compound is then reacted with acetic anhydride to form N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide.

Scientific Research Applications

N-(4-(4-((3-chloropyridin-4-yl)oxy)piperidine-1-carbonyl)phenyl)acetamide has been studied for its potential applications in scientific research. This compound has been found to have inhibitory effects on specific enzymes and proteins, which makes it a potential candidate for the development of new drugs and treatments for various diseases and conditions.